![molecular formula C15H20N2O2 B5213858 (4-methoxyphenyl)(1-methyl-2-propyl-1H-imidazol-5-yl)methanol](/img/structure/B5213858.png)
(4-methoxyphenyl)(1-methyl-2-propyl-1H-imidazol-5-yl)methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4-methoxyphenyl)(1-methyl-2-propyl-1H-imidazol-5-yl)methanol, also known as MIM-1, is a synthetic compound that has gained interest in the scientific community for its potential use in drug development. MIM-1 is a selective inhibitor of the protein-protein interaction between MDM2 and p53, which is involved in the regulation of cell division and apoptosis.
Mechanism of Action
(4-methoxyphenyl)(1-methyl-2-propyl-1H-imidazol-5-yl)methanol binds to the hydrophobic pocket of MDM2, which is responsible for the interaction with p53. This binding prevents the formation of the MDM2-p53 complex, leading to the stabilization and activation of p53. Activated p53 induces the expression of genes involved in cell cycle arrest and apoptosis, leading to the death of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have potent anticancer activity in vitro and in vivo. In vitro studies have demonstrated that this compound induces apoptosis in a variety of cancer cell lines, including breast, lung, and colon cancer. In vivo studies have shown that this compound inhibits tumor growth in mouse models of breast and lung cancer.
Advantages and Limitations for Lab Experiments
One of the advantages of (4-methoxyphenyl)(1-methyl-2-propyl-1H-imidazol-5-yl)methanol is its selectivity for the MDM2-p53 interaction, which reduces the potential for off-target effects. However, this compound is a relatively new compound, and more research is needed to fully understand its pharmacokinetics and toxicity. In addition, the high cost of synthesis may limit its use in large-scale experiments.
Future Directions
Future research on (4-methoxyphenyl)(1-methyl-2-propyl-1H-imidazol-5-yl)methanol could focus on optimizing its pharmacokinetics and toxicity profile, as well as exploring its potential use in combination with other cancer therapies. In addition, the development of more efficient synthesis methods could make this compound more accessible for research and drug development. Finally, the identification of biomarkers that predict response to this compound could improve patient selection for clinical trials.
Synthesis Methods
The synthesis of (4-methoxyphenyl)(1-methyl-2-propyl-1H-imidazol-5-yl)methanol involves a series of chemical reactions that start with the reaction of 4-methoxybenzaldehyde with 1-methyl-2-propyl-1H-imidazole-5-carbaldehyde to form the intermediate product, this compound. The final product is obtained through a series of purification steps, including recrystallization and column chromatography.
Scientific Research Applications
(4-methoxyphenyl)(1-methyl-2-propyl-1H-imidazol-5-yl)methanol has been studied extensively for its potential use in cancer therapy. The protein-protein interaction between MDM2 and p53 is disrupted in many types of cancer, leading to the inactivation of p53 and the promotion of tumor growth. This compound has been shown to selectively inhibit this interaction, leading to the reactivation of p53 and the induction of apoptosis in cancer cells.
properties
IUPAC Name |
(4-methoxyphenyl)-(3-methyl-2-propylimidazol-4-yl)methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O2/c1-4-5-14-16-10-13(17(14)2)15(18)11-6-8-12(19-3)9-7-11/h6-10,15,18H,4-5H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQUCZJDESUEWJP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NC=C(N1C)C(C2=CC=C(C=C2)OC)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.